Cas no 503-06-0 (phytomonic acid)

• Product name: phytomonic acid
• CAS No: 503-06-0
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 933515
• PubChem ID: 10417

phytomonic acid Chemical and Physical Properties

Names and Identifiers

• phytomonic acid
• DTXSID10964568
• 10-(2-Hexylcyclopropyl)decanoic acid
• Q27131091
• IJKRDVKGCQRKBI-UHFFFAOYSA-N
• 10-(2-Hexylcyclopropyl)decanoic acid #
• cis-11,12-Methyleneoctadecanoic acid
• 11,12-methyleneoctadecanoic acid
• 503-06-0
• CHEBI:61456
• Cyclopropanedecanoic acid, 2-hexyl-
• SCHEMBL524999
• acide methylene-11,12-octadecanoique
• Decanoic acid, 10-(2-hexylcyclopropyl)
• 2-Hexyl-cyclopropanedecanoic acid
• 11,12-Methylenoctadecansaeure
• HY-124003
• CS-0083841

• Inchi： InChI=1S/C19H36O2/c1-2-3-4-10-13-17-16-18(17)14-11-8-6-5-7-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
• InChI Key： IJKRDVKGCQRKBI-UHFFFAOYSA-N
• SMILES： CCCCCCC1CC1CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 296.272
• Monoisotopic Mass: 296.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.923
• Boiling Point: 408.7°Cat760mmHg
• Flash Point: 180°C
• Refractive Index: 1.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids